Cas no 175204-81-6 (4-Chloro-1-methyl-1H-pyrazole-3-carbaldehyde)

• Product Name: 4-Chloro-1-methyl-1H-pyrazole-3-carbaldehyde
• CAS No: 175204-81-6
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• MDL: MFCD00103234
• CID: 138552
• PubChem ID: 2782153
• Update Time: 2025-04-19

4-Chloro-1-methyl-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-methyl-1H-pyrazole-3-carbaldehyde
• 1H-Pyrazole-3-carboxaldehyde,4-chloro-1-methyl-
• 4-chloro-1-methylpyrazole-3-carbaldehyde
• 4-chloro-1-methyl-1h-pyrazole-3-carboxaldehyde
• AKOS B007391
• BUTTPARK 43\57-41
• 4-Chloro-1-Methyl-1h-Pyrazole-3-Ca
• 4-Chloro-3-formyl-1-methyl-1H-pyrazole
• 4-Chloro-1-methylpyrazole-3-arboxaldehyde
• 4-CHLORO-1-METHYLPYRAZOLE-3-CARBOXALDEHYDE
• 4-CHLORO-1-METHYLPYRAZOLE-3-CARBOXALDEHYDE, 95+%
• 4-Chloro-1-methyl-1H-pyrazole-3-carbaldehyde, 95+%
• A3881
• SY079740
• 175204-81-6
• 1H-Pyrazole-3-carboxaldehyde, 4-chloro-1-methyl-
• MFCD00103234
• DTXSID10381953
• FT-0617980
• SCHEMBL568038
• AKOS000308224
• Z1201619119
• W-206213
• 4-chloro-1-methyl-1H-pyrazole-3-carbaldehyde, AldrichCPR
• AC8531
• EN300-92356
• BP-11247
• MLGDASSMRFJUMZ-UHFFFAOYSA-N
• PS-4497
• STK349051
• BBL039651

• MDL： MFCD00103234
• Inchi： 1S/C5H5ClN2O/c1-8-2-4(6)5(3-9)7-8/h2-3H,1H3
• InChI Key： MLGDASSMRFJUMZ-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=NN(C)C=1

Computed Properties

• Exact Mass: 144.00900
• Monoisotopic Mass: 144.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 34.9A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.37
• Melting Point: 83-86°C
• Boiling Point: 251.6°C at 760 mmHg
• Flash Point: 106°C
• Refractive Index: 1.584
• PSA: 34.89000
• LogP: 0.88600
• Solubility: Not determined

4-Chloro-1-methyl-1H-pyrazole-3-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-43-22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38